Cas no 1714737-67-3 (6-fluoro-3,4-dihydrospiro1-benzopyran-2,4'-1lambda6thiane-1',1',4-trione)

• Product Name: 6-fluoro-3,4-dihydrospiro1-benzopyran-2,4'-1lambda6thiane-1',1',4-trione
• CAS No: 1714737-67-3
• MF: C₁₃H₁₃FO₄S
• MW: 284.303326368332
• MDL: MFCD30499649
• CID: 5210830
• PubChem ID: 114672149
• Update Time: 2025-06-30

6-fluoro-3,4-dihydrospiro1-benzopyran-2,4'-1lambda6thiane-1',1',4-trione Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 6-fluoro-2',3',5',6'-tetrahydro-, 1',1'-dioxide
• 6-fluoro-3,4-dihydrospiro1-benzopyran-2,4'-1lambda6thiane-1',1',4-trione

• MDL： MFCD30499649
• Inchi： 1S/C13H13FO4S/c14-9-1-2-12-10(7-9)11(15)8-13(18-12)3-5-19(16,17)6-4-13/h1-2,7H,3-6,8H2
• InChI Key： OXDWXOFIHGILJB-UHFFFAOYSA-N
• SMILES： C12(CCS(=O)(=O)CC1)OC1=CC=C(F)C=C1C(=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-fluoro-3,4-dihydrospiro1-benzopyran-2,4'-1lambda6thiane-1',1',4-trione

Introduction to 6-Fluoro-3,4-Dihydrospiro[1-Benzopyran-2,4'-1λ⁶Thiane]-1',1',4-Trione (CAS No. 1714737-67-3)

6-Fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione, with the CAS number 1714737-67-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a fluoro substituent and a thiane moiety in its structure adds to its chemical versatility and biological activity.

The chemical structure of 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione is particularly intriguing due to the spirocyclic framework and the presence of multiple functional groups. The fluoro substituent at the 6-position of the benzopyran ring can influence the compound's electronic properties and reactivity, making it an attractive candidate for various chemical modifications. Additionally, the thiane moiety (a sulfur-containing heterocycle) contributes to the compound's stability and potential biological activity.

In the field of medicinal chemistry, 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The antioxidant properties of 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione have also been investigated. A research team from the University of California found that this compound effectively scavenged free radicals and protected cells from oxidative stress-induced damage. These findings suggest that 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione could be a valuable lead compound for developing new antioxidants for therapeutic use.

Beyond its anti-inflammatory and antioxidant activities, 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione has also shown promise in other areas of medicinal research. For example, preliminary studies have indicated that this compound may have antitumor properties. A study conducted at Harvard Medical School demonstrated that 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione inhibited the growth of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression.

The synthetic route to 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione is a topic of ongoing research. Several methods have been developed to synthesize this compound efficiently and on a larger scale. One notable approach involves a multistep synthesis starting from readily available starting materials such as fluoro-substituted benzaldehydes and thiols. The key steps include a spirocyclization reaction followed by oxidation to form the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale synthesis and potential industrial production.

The physicochemical properties of 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione, including its solubility in various solvents and thermal stability, have been extensively studied. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in pharmaceutical formulations. For instance, the compound has been found to be moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug delivery systems.

In conclusion, 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-1λ⁶thiane]-1',1',4-trione (CAS No. 1714737-67-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of new drugs for treating various diseases.